Cas no 92146-30-0 (5-chloro-7-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 5-chloro-7-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 92146-30-0
• MF: C₁₁H₇ClN₄
• MW: 230.653080224991
• CID: 4665096
• Update Time: 2025-06-22

5-chloro-7-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine, 5-chloro-7-phenyl-
• 5-chloro-7-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C11H7ClN4/c12-10-6-9(8-4-2-1-3-5-8)16-11(15-10)13-7-14-16/h1-7H
• InChI Key： NIKIDIRTPUFWQY-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(C1=CC=CC=C1)=CC(Cl)=N2

Additional information on 5-chloro-7-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine

5-Chloro-7-Phenyl-[1,2,4]Triazolo[1,5-a]pyrimidine (CAS No. 92146-30-0): Structural Insights and Emerging Applications in Chemical Biology and Drug Discovery

The 5-chloro-7-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine, identified by CAS registry number 92146-30-0, represents a structurally unique heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the triazolopyrimidine class of molecules, which are renowned for their diverse biological activities and stability in physiological environments. The presence of the chlorine atom at position 5 and a phenyl group at position 7 introduces distinct electronic properties and steric effects that enhance its interaction with biomolecular targets. Recent studies have highlighted its role as a scaffold for developing novel inhibitors targeting protein kinases and other enzymes critical in disease pathways.

In terms of synthetic approaches, the preparation of 5-chloro-7-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine has been optimized through multi-component reactions (MCRs) involving hydrazines and isocyanides under microwave-assisted conditions. A 2023 publication in the Journal of Organic Chemistry demonstrated that this method achieves yields exceeding 85% while minimizing byproduct formation compared to conventional heating protocols. The reaction mechanism involves sequential cyclization steps driven by the nucleophilic attack of hydrazine derivatives on isocyanide precursors followed by ring closure facilitated by the phenyl substituent's spatial orientation. These advancements underscore its accessibility for large-scale synthesis in drug development pipelines.

Biochemical evaluations reveal that the [1,2,4]triazolo[1,5-a]pyrimidine core provides optimal hydrogen bonding capacity due to its planar structure and nitrogen-rich environment. The chlorine atom at position 5 contributes to hydrophobic interactions while modulating pKa values to improve cellular permeability. A groundbreaking study published in Nature Communications (August 2023) identified this compound as a selective inhibitor of cyclin-dependent kinase 9 (CDK9), demonstrating IC₅₀ values as low as 3.8 nM in vitro. This selectivity arises from the precise alignment of substituents within the enzyme's ATP-binding pocket when compared to structurally related compounds lacking the phenyl group at position 7.

In oncology research applications,CAS No. 92146-30-0-based derivatives have shown promise in disrupting aberrant transcription processes associated with cancer progression. Preclinical data from a phase I study reported in Clinical Cancer Research (November 2023) indicates that when conjugated with a polyethylene glycol moiety for improved solubility (i.e., PEGylated variants), these compounds exhibit tumor growth inhibition rates up to 68% in xenograft models without significant hepatotoxicity observed at therapeutic doses. The phenyl substituent's ability to form π-stacking interactions with specific residues within CDK9's catalytic domain was experimentally validated through X-ray crystallography studies conducted by researchers at MIT's Koch Institute.

A notable structural feature is the spatial relationship between the chlorine atom and phenyl group within the fused ring system (i.e., triazolopyrimidine framework). Computational modeling using Gaussian DFT methods revealed that this configuration stabilizes a specific tautomeric form responsible for binding affinity to purine-based receptors such as adenosine receptors A₂A and A₃ subtypes. This dual functionality was exploited in recent Alzheimer's disease research where derivatives showed simultaneous inhibition of acetylcholinesterase (AChE) activity while modulating neuroinflammatory pathways via adenosine receptor modulation—a dual mechanism validated through live cell imaging experiments reported in ACS Chemical Neuroscience (March 2024).

The compound's photophysical properties have recently gained attention for bioimaging applications due to its intrinsic fluorescence emission peak at ~λmax=487 nm when incorporated into fluorogenic probes. A collaborative study between Stanford University and Pfizer published in Angewandte Chemie (June 2023) demonstrated that fluorinated analogs retain their enzymatic inhibitory properties while achieving real-time visualization of CDK9 activity dynamics within living cells using confocal microscopy techniques. This dual functionality positions it uniquely among probe molecules capable of both functional inhibition and visualization capabilities.

In structural biology contexts,5-chloro-[1,2,4]triazolo[1,5-a]pyrimidine-based constructs have enabled novel insights into protein-protein interaction interfaces through fragment-based screening approaches. NMR spectroscopy studies conducted at ETH Zurich identified how this scaffold binds preferentially to hydrophobic pockets on epigenetic regulators such as BRD4 variants—a finding published in Science Advances (September 2023) that suggests potential applications in developing anti-cancer epigenetic therapies.

The recent emergence of AI-driven drug design platforms has accelerated exploration of this compound's pharmacological space through virtual screening campaigns targeting SARS-CoV-2 protease variants resistant to current therapies (e.g., Omicron sublineages). Molecular docking simulations using AlphaFold-derived protein structures revealed unexpected binding modes where the phenyl group occupies previously uncharacterized allosteric sites on viral enzymes—a discovery highlighted during a symposium at the American Chemical Society Spring Meeting (April 2024). These findings are currently being validated experimentally but already suggest utility beyond traditional kinase inhibition roles.

Spectroscopic characterization confirms that this compound maintains structural integrity across physiological pH ranges (6–8) due to its resonance-stabilized aromatic system—a critical factor for drug-like behavior confirmed via CLogP calculations predicting favorable lipophilicity indices (~3.8). Its solubility profile can be further tuned through site-specific functionalization strategies such as sulfonation or acetylation without compromising core pharmacophore elements—a methodology described in a recent methodology paper from JACS Au (December 2023).